1-(2-Fluorophenyl)ethanol
Overview
Description
1-(2-Fluorophenyl)ethanol is a chiral aromatic alcohol that has been the subject of various studies due to its relevance in different fields such as fragrance materials, chiral recognition, and as an intermediate in the synthesis of pharmaceuticals. It is characterized by the presence of a fluorine atom on the phenyl ring, which can significantly affect its physical, chemical, and biological properties .
Synthesis Analysis
The synthesis of 1-(2-Fluorophenyl)ethanol and its derivatives has been explored in several studies. For instance, the compound has been synthesized as an intermediate in the preparation of PF-2341066, a potent inhibitor of c-Met/ALK, through a biotransformation-mediated process that yields the compound in enantiomerically pure form . Additionally, the Knoevenagel condensation reaction has been employed to synthesize related compounds, such as 1-phenyl-2-(2-pyridyl)ethanol, which can be obtained from the reaction of 2-methylpyridine with benzaldehyde .
Molecular Structure Analysis
The molecular structure of 1-(2-Fluorophenyl)ethanol has been studied using various spectroscopic methods. The most stable conformer is stabilized by an O–H···π interaction, making it more stable than other conformers . X-ray crystallography has been used to determine the crystal structure of related compounds, revealing the presence of intermolecular hydrogen bonds that play a crucial role in stabilizing the structure .
Chemical Reactions Analysis
1-(2-Fluorophenyl)ethanol participates in various chemical reactions due to its alcohol functional group. It can form diastereomeric adducts with other chiral alcohols, such as 2-butanol, which has been studied for chiral recognition purposes . The presence of the fluorine atom can influence the strength of intermolecular interactions, such as CH···π, OH···π, and CH···F, which are important in the chiral discrimination process .
Physical and Chemical Properties Analysis
The physical and chemical properties of 1-(2-Fluorophenyl)ethanol are influenced by the fluorine substitution on the aromatic ring. The fluorine atom affects the electron density in the π system and alters the strength of intermolecular interactions . The compound's conformational isomers have been identified and studied using laser-induced fluorescence spectroscopy, providing insights into its energetic and spectral features . Additionally, the compound's role as a fragrance ingredient has been reviewed, although the specific properties of 1-(2-Fluorophenyl)ethanol were not detailed in the provided data .
Scientific Research Applications
Crystallography and Molecular Structure
1-(2-Fluorophenyl)ethanol and its derivatives have been a subject of interest in crystallography and molecular structure studies. The X-ray crystal structures of 1-(p-fluorophenyl)-2-(α-pyridyl)ethanol and its dehydration compound have been examined, revealing detailed insights into their crystalline forms and molecular arrangements (Percino et al., 2008). Additionally, studies on the free jet rotational spectrum of 1-(2-fluorophenyl)-1-ethanol's most stable conformer have contributed to understanding its molecular behavior in different states (Tang & Caminati, 2010).
Synthesis and Catalysis
The compound has also been investigated in the context of synthesis and catalysis. For instance, enantioselective synthesis of variants like (S)-(-)-1-(4-fluorophenyl)ethanol, which is an intermediate in the synthesis of certain medical compounds, has been explored using biocatalysts (ChemChemTech, 2022). This approach highlights the potential for using 1-(2-fluorophenyl)ethanol derivatives in pharmaceutical synthesis.
Spectroscopy and Conformational Analysis
Spectroscopic methods have been employed to study the conformations and electronic spectra of 1-(2-fluorophenyl)ethanol derivatives. These studies provide insights into the electronic and structural properties of the molecule, which are crucial for understanding its chemical behavior and potential applications (Panja et al., 2005).
Material Science and Pharmacology
In material science, derivatives of 1-(2-fluorophenyl)ethanol have been explored for their potential in developing new materials with unique properties. For example, research into the crystal growth and characterization of related compounds offers possibilities for novel applications in material science (Meenatchi et al., 2015). In pharmacology, these compounds have been studied for their role in the synthesis of drugs and as part of investigations into molecular interactions and drug design (Wright et al., 1992).
Safety And Hazards
The safety data sheet for “1-(2-Fluorophenyl)ethanol” suggests that it should not be used for food, drug, pesticide, or biocidal product use . It is recommended to avoid contact with skin, eyes, or clothing, and to avoid ingestion and inhalation . It should be used only outdoors or in a well-ventilated area and kept away from heat, sparks, open flames, and hot surfaces .
Future Directions
properties
IUPAC Name |
1-(2-fluorophenyl)ethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9FO/c1-6(10)7-4-2-3-5-8(7)9/h2-6,10H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXFYVXSOEBCFLV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9FO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50963232 | |
Record name | 1-(2-Fluorophenyl)ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50963232 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Fluorophenyl)ethanol | |
CAS RN |
445-26-1 | |
Record name | 2-Fluoro-α-methylbenzenemethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=445-26-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Fluoro-alpha-methylbenzyl alcohol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000445261 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-(2-Fluorophenyl)ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50963232 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-fluoro-α-methylbenzyl alcohol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.506 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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